BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of BI-891065: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BI-891065

Cat. No.: B1192381

For Immediate Implementation: Researchers, scientists, and drug development professionals
must adhere to stringent disposal procedures for the investigational antineoplastic agent BI-
891065. As a potent SMAC mimetic, this compound requires careful handling to ensure
personnel safety and environmental protection. This guide provides essential, step-by-step
instructions for its proper disposal.

Due to the hazardous nature of BI-891065, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and requirements.
The following procedures are based on general best practices for cytotoxic and antineoplastic
compounds and should be adapted to comply with local and federal regulations.

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedure, ensure appropriate personal protective equipment is
worn. This includes, but is not limited to:

Gloves: Two pairs of chemotherapy-rated gloves.

Gown: A disposable, solid-front gown with long sleeves.

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: A fit-tested N95 respirator or higher, particularly when handling
powders or creating aerosols.
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All handling of BI-891065, including preparation for disposal, should be conducted within a
certified chemical fume hood or a Class Il Type B2 biological safety cabinet to minimize
inhalation exposure.

Disposal Procedures for BI-891065 Waste

All materials contaminated with BI-891065 are considered hazardous waste and must be
disposed of accordingly. This includes unused or expired compounds, contaminated labware,
and personal protective equipment.

Step 1: Segregation of Waste
Proper segregation is critical to ensure safe and compliant disposal.

¢ Grossly Contaminated Waste: All items heavily contaminated with BI-891065, such as stock
vials (even if empty), and visibly contaminated labware (e.g., pipettes, tubes, flasks), must be
placed in a designated, leak-proof, and puncture-resistant hazardous waste container. This
container should be clearly labeled with "Hazardous Waste," "Cytotoxic," and the chemical
name "Bl-891065."

o Trace Contaminated Waste: Items with minimal, incidental contact, such as used gloves,
gowns, and bench paper, should be placed in a separate, clearly labeled "Trace Cytotoxic
Waste" container.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of
immediately in a designated, puncture-resistant sharps container labeled for cytotoxic waste.

Step 2: Decontamination of Work Surfaces

Following any handling of BI-891065, thoroughly decontaminate all work surfaces. Use a
deactivating agent recommended by your institution's EHS department, followed by a cleaning
agent and water. All cleaning materials must be disposed of as hazardous waste.

Step 3: Waste Container Management
o Keep all hazardous waste containers securely closed when not in use.

» Do not overfill containers. Fill to the indicated line or approximately two-thirds full.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Store waste containers in a designated, secure area away from general laboratory traffic.
Step 4: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of all BI-
891065 hazardous waste. Do not attempt to dispose of this material through standard
laboratory trash or sewer systems.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for BI-891065 was not publicly available, the
following table summarizes general handling and exposure limits applicable to potent
antineoplastic compounds. These are for informational purposes only, and the specific SDS for
BI-891065, when available, should be consulted for definitive values.

Parameter Guideline Source
Occupational Exposure Limit Typically in the low pg/ms3 General guidance for
(OEL) range for potent compounds. antineoplastics

Data not available for BI-
LD50 (Oral, Rat) ) o N/A
891065. Assume high toxicity.

. S General laboratory safety
Container Fill Limit Do not exceed 2/3 full.
protocols

Experimental Protocols

Currently, there are no established and publicly available protocols for the chemical inactivation
of BI-891065 for disposal purposes. Therefore, all waste must be handled and disposed of as
an active, potent compound through a licensed hazardous waste disposal service arranged by

your institution's EHS department.

Visual Guide: BI-891065 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of BI-891065 waste.
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Caption: Workflow for the safe disposal of BI-891065 waste.

 To cite this document: BenchChem. [Proper Disposal of BI-891065: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192381#bi-891065-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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